{4-[(E)-{2-[hydroxy(diphenyl)acetyl]hydrazinylidene}methyl]phenoxy}acetic acid

• IUPAC Name: 2-[4-[(E)-[(2-hydroxy-2,2-diphenylacetyl)hydrazinylidene]methyl]phenoxy]acetic acid
• InChI: InChI=1S/C23H20N2O5/c26-21(27)16-30-20-13-11-17(12-14-20)15-24-25-22(28)23(29,18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-15,29H,16H2,(H,25,28)(H,26,27)/b24-15+
• InChI Key: FIEOYOITLTVWPQ-BUVRLJJBSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C(=O)NN=CC3=CC=C(C=C3)OCC(=O)O)O
• Isomeric SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C(=O)N/N=C/C3=CC=C(C=C3)OCC(=O)O)O
• Molecular Formula: C23H20N2O5
• Molecular Weight: 404.4 g/mol

Description

{4-[(E)-{2-[hydroxy(diphenyl)acetyl]hydrazinylidene}methyl]phenoxy}acetic acid: is a complex organic compound characterized by its unique structure, which includes a phenoxyacetic acid moiety linked to a hydrazinylidene group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of {4-[(E)-{2-[hydroxy(diphenyl)acetyl]hydrazinylidene}methyl]phenoxy}acetic acid typically involves multiple steps, starting with the preparation of the phenoxyacetic acid derivative. The key steps include:

Formation of the phenoxyacetic acid derivative: This involves the reaction of phenol with chloroacetic acid under basic conditions to form phenoxyacetic acid.

Introduction of the hydrazinylidene group: This step involves the reaction of phenoxyacetic acid with hydrazine hydrate to form the hydrazide intermediate.

Condensation reaction: The hydrazide intermediate is then reacted with 2-[hydroxy(diphenyl)acetyl] chloride under acidic conditions to form the final product.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the hydrazinylidene group, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can target the carbonyl group in the hydrazinylidene moiety, resulting in the formation of reduced hydrazine derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine (Br2) and nitric acid (HNO3) under acidic conditions.

Major Products:

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced hydrazine derivatives with altered hydrazinylidene moiety.

Substitution: Substituted phenoxyacetic acid derivatives with various functional groups on the aromatic ring.

Scientific Research Applications

Chemistry:

Catalysis: The compound can be used as a ligand in catalytic reactions, enhancing the efficiency and selectivity of various chemical transformations.

Material Science: It can be incorporated into polymers and other materials to impart specific properties such as increased thermal stability and mechanical strength.

Biology:

Biochemical Probes: The compound can be used as a probe to study enzyme activities and other biochemical processes due to its unique structure and reactivity.

Drug Development: Its potential biological activity makes it a candidate for drug development, particularly in targeting specific enzymes or receptors.

Medicine:

Therapeutic Agents: The compound’s structure allows for the design of therapeutic agents that can interact with specific molecular targets, potentially leading to new treatments for various diseases.

Diagnostic Tools: It can be used in the development of diagnostic tools for detecting specific biomolecules or disease markers.

Industry:

Chemical Manufacturing: The compound can be used as an intermediate in the synthesis of other valuable chemicals and pharmaceuticals.

Agriculture: It may have applications in the development of agrochemicals, such as herbicides or pesticides, due to its potential biological activity.

Mechanism of Action

The mechanism of action of {4-[(E)-{2-[hydroxy(diphenyl)acetyl]hydrazinylidene}methyl]phenoxy}acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s hydrazinylidene group can form covalent bonds with active site residues of enzymes, inhibiting their activity. Additionally, the phenoxyacetic acid moiety can interact with receptor sites, modulating their function and leading to various biological effects.